Cas no 2172583-80-9 (2-(2-hydroxycyclobutyl)furan-3-carboxylic acid)

• Product Name: 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid
• CAS No: 2172583-80-9
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 5808324
• PubChem ID: 165601647
• Update Time: 2025-06-26

2-(2-hydroxycyclobutyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid
• EN300-1635921
• 2172583-80-9

• Inchi： 1S/C9H10O4/c10-7-2-1-5(7)8-6(9(11)12)3-4-13-8/h3-5,7,10H,1-2H2,(H,11,12)
• InChI Key： HUSKUKIPAFTYJT-UHFFFAOYSA-N
• SMILES： OC1CCC1C1=C(C(=O)O)C=CO1

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid

2-(2-Hydroxycyclobutyl)furan-3-carboxylic Acid

2-(2-Hydroxycyclobutyl)furan-3-carboxylic acid (CAS No. 2172583-80-9) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bicyclic structure, which includes a furan ring fused with a cyclobutane ring containing a hydroxyl group. The presence of the carboxylic acid functional group further enhances its versatility, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The compound's unique structure allows for diverse interactions with biological targets, making it a promising candidate for therapeutic interventions in areas such as inflammation, neurodegenerative diseases, and cancer.

The synthesis of 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid has been optimized through various methodologies, including enantioselective catalysis and microwave-assisted reactions. These advancements have not only improved the yield and purity of the compound but also opened avenues for large-scale production, which is crucial for its commercialization. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for long-term storage and transportation.

In addition to its pharmacological applications, 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid has shown potential in materials science. Its ability to form self-assembled monolayers and participate in supramolecular chemistry has led to explorations in nanotechnology and surface engineering. Researchers have demonstrated that the compound can serve as a building block for creating stimuli-responsive materials, which have applications in sensors, drug delivery systems, and adaptive coatings.

The environmental impact of 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid has also been a focus of recent research. Studies have assessed its biodegradability and toxicity profiles, revealing that it exhibits low toxicity to aquatic organisms under standard test conditions. These findings are critical for ensuring the sustainable use of the compound in industrial and pharmaceutical settings.

Furthermore, computational chemistry techniques have been employed to investigate the electronic properties and reactivity of 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid. Density functional theory (DFT) calculations have provided insights into its molecular orbitals, which are essential for understanding its reactivity in various chemical transformations. These computational studies have also guided the design of novel derivatives with enhanced bioactivity or stability.

In conclusion, 2-(2-hydroxycyclobutyl)furan-3-carboxylic acid (CAS No. 2172583-80-9) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key molecule in both academic research and industrial innovation.